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Compound of Interest

Compound Name: m-Tyramine

Cat. No.: B1210026 Get Quote

Essential Safety and Handling Guide for m-Tyramine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling m-Tyramine in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate risks

associated with this compound.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for m-
Tyramine and related compounds.
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Property Value

Chemical Identity 3-(2-Aminoethyl)phenol (m-Tyramine)

CAS Number 588-05-6 (for m-Tyramine)

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol [1]

Appearance Solid, powder[2]

Melting Point 158 - 163 °C / 316.4 - 325.4 °F[2]

Boiling Point 175 - 181 °C / 347 - 357.8 °F @ 8 mmHg[2]

Hazard Statements

H302: Harmful if swallowed[3]H312: Harmful in

contact with skin[3]H315: Causes skin

irritation[1][3][4]H319: Causes serious eye

irritation[1][3][4]H332: Harmful if inhaled[3]H335:

May cause respiratory irritation[1][3][4]

Precautionary Statements

P261: Avoid breathing dust[1]P264: Wash skin

thoroughly after handling[1]P271: Use only

outdoors or in a well-ventilated area[1]P280:

Wear protective gloves/eye protection/face

protection[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling m-Tyramine.

Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face

shield should be used in conjunction with goggles when there is a splash hazard.[5]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves.[1]
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Lab Coat/Clothing: A lab coat must be worn. Full-length pants or skirts and closed-toe,

closed-heel shoes are required to cover all skin.[5] Wear appropriate protective clothing to

prevent skin exposure.[2]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or when handling the powder outside of a ventilated

enclosure, use a NIOSH/MSHA-approved respirator.[2] Follow OSHA respirator regulations

found in 29 CFR 1910.134 or European Standard EN 149.[2]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

m-Tyramine and ensuring a safe laboratory environment.

Handling
Engineering Controls: Handle m-Tyramine in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust.[4] Ensure an eyewash station and safety

shower are readily accessible.[2]

Avoiding Dust Formation: Avoid generating dust during handling.[2][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1] Immediately change any contaminated clothing.[1]

Storage
Container: Keep the container tightly sealed to prevent contamination and exposure.[1][3]

Conditions: Store in a dry, cool, and well-ventilated place.[2]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[2]

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure to m-Tyramine.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2] Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[1]

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the affected skin area

with plenty of water and soap.[1] If skin irritation persists, consult a physician.[4]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Call a poison center or doctor if you feel

unwell.[1]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward.[2] Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Disposal Plan
All waste materials containing m-Tyramine must be disposed of in accordance with federal,

state, and local environmental regulations.

Waste Collection: Collect waste m-Tyramine and any contaminated materials (e.g., gloves,

weighing paper) in a designated, labeled, and sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1] Do not allow the chemical to enter drains or sewers.[6]

Visual Workflows
The following diagrams illustrate key procedural workflows for handling m-Tyramine safely.
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m-Tyramine Spill Occurs

Immediate Actions

Cleanup Procedure

Disposal

Spill Detected

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain the Spill with Inert Material

Carefully Collect Powder
(Avoid Dust Generation)

Clean Spill Area with Wet Cloth

Place Contaminated Materials in a Sealed Bag

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling an m-Tyramine spill.
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Preparation

Handling

Post-Handling & Cleanup

Storage & Disposal

Review Safety Data Sheet

Don Required PPE
(Lab Coat, Gloves, Goggles)

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Carefully Weigh m-Tyramine
(Avoid Dust)

Dissolve or Use in Procedure

Decontaminate Glassware & Surfaces

Remove PPE Correctly

Wash Hands Thoroughly

Store Unused m-Tyramine
in Tightly Sealed Container

Dispose of Waste & Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

Caption: Standard operating procedure for handling m-Tyramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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